Cas no 1804099-48-6 (2-Bromo-5-(2-bromopropanoyl)benzoic acid)

• Product Name: 2-Bromo-5-(2-bromopropanoyl)benzoic acid
• CAS No: 1804099-48-6
• MF: C₁₀H₈Br₂O₃
• MW: 335.976721763611
• CID: 4975246
• Update Time: 2025-07-19

2-Bromo-5-(2-bromopropanoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(2-bromopropanoyl)benzoic acid

• Inchi： 1S/C10H8Br2O3/c1-5(11)9(13)6-2-3-8(12)7(4-6)10(14)15/h2-5H,1H3,(H,14,15)
• InChI Key： DTXRXIMHZWHLAH-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=C(C(=O)O)C=1)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• XLogP3: 3
• Topological Polar Surface Area: 54.4

Additional information on 2-Bromo-5-(2-bromopropanoyl)benzoic acid

Comprehensive Overview of 2-Bromo-5-(2-bromopropanoyl)benzoic acid (CAS No. 1804099-48-6)

2-Bromo-5-(2-bromopropanoyl)benzoic acid (CAS No. 1804099-48-6) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring both bromine substituents and a benzoic acid backbone, makes it a versatile building block for synthesizing complex molecules. Researchers and industries increasingly focus on this compound due to its potential applications in drug discovery and catalysis, aligning with the growing demand for high-performance chemical reagents.

The compound’s dual bromine functionality enhances its reactivity in cross-coupling reactions, a topic frequently searched in organic chemistry forums and AI-driven synthesis platforms. This property is particularly relevant to modern green chemistry initiatives, where efficiency and atom economy are prioritized. Users often inquire about sustainable synthesis routes for brominated compounds, and 2-Bromo-5-(2-bromopropanoyl)benzoic acid exemplifies how targeted modifications can reduce waste in multi-step reactions.

From a structural perspective, the benzoic acid moiety provides stability, while the bromopropanoyl group introduces electrophilic sites for further derivatization. This balance is critical in medicinal chemistry, where researchers explore its role in designing bioactive molecules. Recent trends in AI-assisted molecular design highlight the compound’s relevance, as computational tools predict its utility in kinase inhibitors and antibacterial agents.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 1804099-48-6, ensuring purity and consistency for industrial applications. Discussions on quality control standards for brominated aromatics frequently cite this compound as a case study, emphasizing the need for rigorous testing protocols in compliance with global regulatory frameworks.

In material science, 2-Bromo-5-(2-bromopropanoyl)benzoic acid serves as a precursor for functionalized polymers and liquid crystals. Its incorporation into organic electronic devices is an emerging area of interest, coinciding with searches for next-generation semiconductor materials. The compound’s ability to modify electron transport properties aligns with advancements in flexible electronics and optoelectronic applications.

Environmental considerations are another key focus. The compound’s biodegradability and eco-friendly disposal methods are frequently queried in scientific databases. While brominated compounds often face scrutiny, 1804099-48-6 is noted for its manageable environmental footprint when handled under controlled conditions, a point emphasized in sustainability reports.

In summary, 2-Bromo-5-(2-bromopropanoyl)benzoic acid (CAS No. 1804099-48-6) bridges multiple disciplines, from pharmaceutical development to advanced materials. Its adaptability to cutting-edge research and alignment with industry trends ensure its continued relevance in scientific and industrial communities.